Cas no 62400-00-4 (Heptanamide, N-(2-methylpropyl)-N-(1-methyl-1H-pyrazol-3-yl)-)

• Product Name: Heptanamide, N-(2-methylpropyl)-N-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 62400-00-4
• MF: C₁₅H₂₇N₃O
• MW: 265.3943836689
• CID: 446216
• PubChem ID: 20394340
• Update Time: 2025-04-19

Heptanamide, N-(2-methylpropyl)-N-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Heptanamide, N-(2-methylpropyl)-N-(1-methyl-1H-pyrazol-3-yl)-
• N-(2-methylpropyl)-N-(1-methylpyrazol-3-yl)heptanamide
• N-(2-Methylpropyl)-N-(1-methyl-1H-pyrazol-3-yl)heptanamide
• SCHEMBL11559047
• DTXSID60606668
• 62400-00-4
• N-Isobutyl-N-(1-methyl-1H-pyrazol-3-yl)heptanamide

• Inchi： 1S/C15H27N3O/c1-5-6-7-8-9-15(19)18(12-13(2)3)14-10-11-17(4)16-14/h10-11,13H,5-9,12H2,1-4H3
• InChI Key： MYYANZJHRUGSDT-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)N(C1C=CN(C)N=1)CC(C)C

Computed Properties

• Exact Mass: 265.21561
• Monoisotopic Mass: 265.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13